Cas no 2097999-79-4 (Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone)

Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone is a structurally complex heterocyclic compound featuring both azetidine and pyrrolidine moieties. Its key advantages include the presence of a trifluoromethyl group, which enhances metabolic stability and lipophilicity, and a hydroxymethyl substituent, offering a handle for further derivatization. The azetidine ring contributes to conformational rigidity, potentially improving binding affinity in medicinal chemistry applications. This scaffold is of interest in pharmaceutical research, particularly for designing enzyme inhibitors or receptor modulators due to its balanced polarity and steric properties. The compound’s synthetic versatility makes it a valuable intermediate for developing bioactive molecules with tailored pharmacokinetic profiles.
Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone structure
2097999-79-4 structure
Product Name:Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
CAS No:2097999-79-4
MF:C10H15F3N2O2
MW:252.233513116837
CID:4776315
Update Time:2025-10-21

Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
    • azetidin-3-yl-[3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]methanone
    • Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
    • Inchi: 1S/C10H15F3N2O2/c11-10(12,13)8-4-15(3-7(8)5-16)9(17)6-1-14-2-6/h6-8,14,16H,1-5H2
    • InChI Key: QGEIMOCHBIQWFO-UHFFFAOYSA-N
    • SMILES: FC(C1CN(C(C2CNC2)=O)CC1CO)(F)F

Computed Properties

  • Exact Mass: 252.10856221 g/mol
  • Monoisotopic Mass: 252.10856221 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52.6
  • Molecular Weight: 252.23

Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A283626-100mg
Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4
100mg
$ 95.00 2022-06-08
TRC
A283626-500mg
Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4
500mg
$ 365.00 2022-06-08
TRC
A283626-1g
Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-6486-0.25g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-6486-0.5g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-6486-1g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-6486-2.5g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-6486-5g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-6486-10g
azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone
2097999-79-4 95%+
10g
$1684.0 2023-09-07

Additional information on Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone

Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone (CAS No. 2097999-79-4): A Comprehensive Overview

The compound Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone (CAS No. 2097999-79-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This azetidine-pyrrolidine hybrid features a unique structural framework, combining the azetidin-3-yl moiety with a trifluoromethyl-substituted pyrrolidine ring, making it a valuable scaffold for drug discovery and material science applications.

One of the most notable features of this compound is its 3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine component, which introduces both hydrophilic and lipophilic properties. The presence of the trifluoromethyl group (-CF3) is particularly significant, as this functional group is known to enhance metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers are increasingly interested in CF3-containing compounds due to their potential in addressing drug resistance challenges in antimicrobial and anticancer therapies.

The azetidin-3-yl methanone portion of the molecule contributes to its conformational rigidity, which is highly desirable in medicinal chemistry for improving target selectivity. Recent studies suggest that such constrained heterocyclic systems may offer advantages in developing novel kinase inhibitors and GPCR modulators, two hot topics in current drug discovery pipelines.

From a synthetic chemistry perspective, Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone presents interesting challenges and opportunities. The stereochemistry at the 4-position of the pyrrolidine ring (bearing the trifluoromethyl group) is particularly crucial, as different stereoisomers may exhibit dramatically different biological activities. This aspect aligns with the growing pharmaceutical industry focus on chiral drug development and stereoselective synthesis techniques.

In the context of current research trends, this compound has drawn attention for potential applications in CNS drug development. The combination of a small, rigid azetidine ring with the more flexible pyrrolidine system creates a molecular architecture that might cross the blood-brain barrier effectively. Several research groups are investigating similar nitrogen-containing heterocycles for neurodegenerative disease treatments, a field that has seen increased funding and public interest in recent years.

The hydroxymethyl group at the 3-position of the pyrrolidine ring offers valuable synthetic handles for further derivatization. This feature makes CAS 2097999-79-4 an attractive building block for combinatorial chemistry and parallel synthesis approaches, which remain vital tools in modern drug discovery programs. The compound's potential as a versatile synthetic intermediate is particularly relevant given the pharmaceutical industry's ongoing need for structurally diverse screening libraries.

From a physicochemical property standpoint, Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone exhibits interesting characteristics. The trifluoromethyl group significantly influences the molecule's lipophilicity (logP), while the hydroxymethyl moiety provides a polar functionality that can participate in hydrogen bonding. This balanced profile makes it a compelling subject for property-based drug design studies, especially in the context of optimizing drug-like properties.

The growing interest in fluorinated pharmaceuticals (which currently represent about 20-30% of all FDA-approved drugs) further underscores the importance of compounds like 2097999-79-4. The unique electronic properties imparted by fluorine atoms can dramatically alter a molecule's biological activity, metabolic stability, and membrane permeability. This explains why trifluoromethylated compounds continue to be a major focus area in medicinal chemistry research publications and patent applications.

In material science applications, the structural features of Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone may offer interesting possibilities. The combination of rigid and flexible segments within the same molecule, along with the presence of multiple heteroatoms, could make it useful as a building block for advanced polymeric materials or liquid crystal formulations. These applications align with current industry demands for novel functional materials with tailored properties.

Quality control and analytical characterization of CAS 2097999-79-4 present specific challenges due to its structural complexity. Advanced techniques such as chiral HPLC, LC-MS, and multidimensional NMR are typically required to fully characterize this compound and ensure its purity. These analytical considerations are particularly important given the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles in drug development.

The synthesis of Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone typically involves multi-step organic transformations, with key steps including the construction of the azetidine ring and the introduction of the trifluoromethyl group onto the pyrrolidine scaffold. Recent advances in flow chemistry and catalytic fluorination methods may offer more efficient routes to this and related compounds, reflecting broader trends in process chemistry optimization.

From a commercial perspective, 2097999-79-4 is primarily of interest to pharmaceutical and specialty chemical companies engaged in early-stage drug discovery. The compound's current market availability is limited to specialized chemical suppliers focusing on high-value building blocks for medicinal chemistry. Pricing and availability typically reflect the compound's complexity and the challenges associated with its synthesis, particularly in obtaining high enantiomeric purity when required.

Looking forward, the scientific community's understanding of Azetidin-3-yl(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)methanone and its potential applications is likely to grow. As research continues into privileged structures in medicinal chemistry and the development of next-generation therapeutics, compounds with this type of sophisticated architecture will undoubtedly play an important role. The unique combination of structural features in CAS 2097999-79-4 makes it a particularly interesting case study in modern heterocyclic chemistry and drug design.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk